Cas no 400839-59-0 (4-amino-3,5,6-trichloropyridine-2-carbohydrazide)

• Product Name: 4-amino-3,5,6-trichloropyridine-2-carbohydrazide
• CAS No: 400839-59-0
• MF: C₆H₅Cl₃N₄O
• MW: 255.489097356796
• CID: 3057935
• PubChem ID: 2322794
• Update Time: 2025-10-30

4-amino-3,5,6-trichloropyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5,6-trichloro-pyridine-2-carboxylic acid hydrazide
• 4-amino-3,5,6-trichloropyridine-2-carbohydrazide
• MLS001005919
• CHEMBL1595585
• SR-01000039635
• Z56887617
• CS-0219547
• G53339
• ARA83959
• 998-043-1
• HMS2745E13
• SR-01000039635-1
• 400839-59-0
• DTXSID201327865
• EN300-04301
• AKOS000269602
• DTXCID001757270
• SMR000349083

• Inchi： 1S/C6H5Cl3N4O/c7-1-3(10)2(8)5(9)12-4(1)6(14)13-11/h11H2,(H2,10,12)(H,13,14)
• InChI Key： WTTWCEILJTYVET-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(NN)=O)Cl)Cl)N

Computed Properties

• Exact Mass: 253.952894Da
• Monoisotopic Mass: 253.952894Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94Ų

Additional information on 4-amino-3,5,6-trichloropyridine-2-carbohydrazide

4-Amino-3,5,6-trichloropyridine-2-carbohydrazide (CAS No. 400839-59-0): A Comprehensive Overview

4-Amino-3,5,6-trichloropyridine-2-carbohydrazide (CAS No. 400839-59-0) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number 400839-59-0, belongs to the class of trichloropyridine derivatives, which are known for their versatility in organic synthesis and material science. The presence of both amino and carbohydrazide functional groups in its structure makes it a valuable intermediate for further chemical modifications.

In the context of modern research, 4-amino-3,5,6-trichloropyridine-2-carbohydrazide is frequently explored for its role in the development of novel agrochemicals and pharmaceuticals. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in drug discovery and crop protection. The compound's trichloropyridine core is a key feature that contributes to its stability and reactivity, making it a preferred choice for synthetic chemists. Additionally, its carbohydrazide moiety offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

The growing demand for sustainable chemistry and green synthesis has also put 4-amino-3,5,6-trichloropyridine-2-carbohydrazide in the spotlight. As industries strive to reduce their environmental footprint, this compound is being investigated for its potential in catalysis and biodegradable material development. Its ability to participate in multicomponent reactions and click chemistry further enhances its appeal in eco-friendly applications. Moreover, the compound's compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the current trends in process intensification and energy-efficient manufacturing.

From a commercial perspective, CAS No. 400839-59-0 is often sought after by manufacturers and suppliers specializing in fine chemicals and custom synthesis. The compound's purity and consistency are critical factors for its successful application in high-value products. Quality control measures, such as HPLC analysis and spectroscopic characterization, are routinely employed to ensure its suitability for research and industrial use. Furthermore, the compound's stability under various storage conditions makes it a reliable choice for long-term projects.

In the realm of academic research, 4-amino-3,5,6-trichloropyridine-2-carbohydrazide is frequently cited in studies focusing on molecular design and structure-activity relationships. Its trichloropyridine scaffold is a common motif in medicinal chemistry, particularly in the design of antimicrobial and antifungal agents. Recent publications have highlighted its potential in addressing drug-resistant pathogens, a topic of immense interest given the global rise in antimicrobial resistance. The compound's ability to interact with biological targets through hydrogen bonding and halogen interactions makes it a promising candidate for further investigation.

Another area where 4-amino-3,5,6-trichloropyridine-2-carbohydrazide shows promise is in the development of advanced materials. Its incorporation into polymers and coordination complexes has been explored for applications in sensors, catalysts, and electronic devices. The compound's electron-deficient pyridine ring and hydrazide group contribute to its unique electronic properties, which are advantageous in designing functional materials with tailored performance characteristics. Researchers are also investigating its role in supramolecular chemistry, where its ability to form non-covalent interactions can be leveraged for creating self-assembled structures.

For those interested in the synthetic pathways of 4-amino-3,5,6-trichloropyridine-2-carbohydrazide, several methods have been reported in the literature. These include nucleophilic substitution reactions, condensation reactions, and oxidation-reduction processes. The choice of synthetic route often depends on the desired purity, yield, and scalability requirements. Recent advancements in catalytic methods and solvent-free conditions have further optimized the production of this compound, aligning with the principles of green chemistry.

In conclusion, 4-amino-3,5,6-trichloropyridine-2-carbohydrazide (CAS No. 400839-59-0) is a multifaceted compound with broad applicability across multiple disciplines. Its structural uniqueness, reactivity, and compatibility with modern synthetic techniques make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this compound, its role in addressing contemporary challenges in healthcare, agriculture, and materials science is expected to expand further.